Cas no 90039-66-0 (1-(2-Methylbutanoyl)-1,2-Dihydroxy-3,11(13)-eudesmadien-12,8-olide)

• Product name: 1-(2-Methylbutanoyl)-1,2-Dihydroxy-3,11(13)-eudesmadien-12,8-olide
• CAS No: 90039-66-0
• MF: C₂₀H₂₈O₅
• MW: 348.433
• CID: 2030378

1-(2-Methylbutanoyl)-1,2-Dihydroxy-3,11(13)-eudesmadien-12,8-olide Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methylbutanoyl)-1,2-Dihydroxy-3,11(13)-eudesmadien-12,8-olide

• Inchi： InChI=1S/C20H28O5/c1-6-10(2)18(22)25-17-15(21)7-11(3)14-8-13-12(4)19(23)24-16(13)9-20(14,17)5/h7,10,13-17,21H,4,6,8-9H2,1-3,5H3
• InChI Key： PVWIUPXWXVHYTM-UHFFFAOYSA-N
• SMILES： CCC(C)C(=O)OC1C(O)C=C(C)C2CC3C(CC12C)OC(=O)C3=C |t:10|

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• XLogP3: 2.431